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Compound of Interest

Compound Name: K145 hydrochloride

Cat. No.: B560151

Application Notes and Protocols: K145
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the preparation and use of K145 hydrochloride
stock solutions for experimental applications. K145 hydrochloride is a selective, substrate-
competitive, and orally active inhibitor of Sphingosine Kinase 2 (SphK2), a key enzyme in the
sphingolipid signaling pathway.[1][2][3] It has demonstrated potential as an anticancer agent by
inducing apoptosis and inhibiting tumor growth.[1][2][4] Proper preparation of stock solutions is
critical for obtaining accurate and reproducible experimental results. This guide outlines the
necessary materials, step-by-step procedures for dissolution, and recommendations for storage
to ensure the stability and efficacy of K145 hydrochloride in your research.

Chemical and Physical Properties

K145 hydrochloride is a white to beige crystalline solid.[5] A summary of its key quantitative
properties is presented in the table below for easy reference.
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Property Value Source
Molecular Formula C1sH25CIN203S [41061[7]
Molecular Weight 384.92 g/mol 416171
CAS Number 1449240-68-9 [1][71[8]
ICso0 (SphK2) 4.3 uM (11213101
Ki (SphK2) 6.4 UM (L1718l
Purity >98% (HPLC) [5][8]

Solubility

The solubility of K145 hydrochloride varies significantly depending on the solvent. It is crucial

to select the appropriate solvent for your intended application, whether for in vitro or in vivo

studies. The use of fresh, high-purity solvents is recommended to avoid degradation of the

compound. For dimethyl sulfoxide (DMSO), which is hygroscopic, it is advisable to use a

freshly opened bottle to ensure maximal solubility.[1]

Solvent Solubility Notes Source
Ultrasonic treatment
DMSO > 20 mg/mL , [11[51[71[10]
may be required.
Requires ultrasonic
< 0.1 mg/mL treatment and
Water (practically insoluble) warming. Solubility (L7901 1]
to 126.7 mg/mL varies significantly
between sources.
DMF 10 mg/mL [8]
DMSO:PBS (pH 7.2)
0.5 mg/mL [8]
(1:2)
Ethanol 17 mg/mL [10]
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Experimental Protocols

Preparation of K145 Hydrochloride Stock Solution for In
Vitro Experiments

This protocol describes the preparation of a 10 mM stock solution in DMSO, a common solvent
for in vitro cell-based assays.

Materials:

o K145 hydrochloride powder

e Anhydrous, sterile DMSO

» Sterile microcentrifuge tubes or vials

» \ortex mixer

» Ultrasonic bath (optional, but recommended)
o Calibrated micropipettes

Procedure:

o Calculate the required mass: To prepare a 10 mM stock solution, use the following formula:
Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000
Example for 1 mL of 10 mM stock solution: Mass (mg) = 0.010 mol/L x 0.001 L x 384.92
g/mol x 1000 = 3.8492 mg

» Weigh the K145 hydrochloride: Accurately weigh the calculated amount of K145
hydrochloride powder in a sterile microcentrifuge tube.

e Add DMSO: Add the desired volume of sterile DMSO to the tube containing the powder.

e Dissolve the compound: Tightly cap the tube and vortex thoroughly. If the compound does
not fully dissolve, sonicate the solution in an ultrasonic bath for 10-15 minutes.[1][7] Visually
inspect the solution to ensure it is clear and free of particulates.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b560151?utm_src=pdf-body
https://www.benchchem.com/product/b560151?utm_src=pdf-body
https://www.benchchem.com/product/b560151?utm_src=pdf-body
https://www.benchchem.com/product/b560151?utm_src=pdf-body
https://www.benchchem.com/product/b560151?utm_src=pdf-body
https://www.medchemexpress.com/k145-hydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-15779A/K145-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1][7]

Preparation of Working Solutions for In Vivo
Experiments

For animal studies, K145 hydrochloride needs to be formulated in a vehicle suitable for
administration (e.g., oral gavage). The following is an example of a common vehicle
formulation.

Materials:

K145 hydrochloride stock solution in DMSO (e.g., 8.3 mg/mL)

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes for mixing

Procedure for a 0.83 mg/mL working solution:[1]

This protocol is based on a 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline
formulation.

 In a sterile tube, add 100 pL of an 8.3 mg/mL K145 hydrochloride stock solution in DMSO.
e Add 400 pL of PEG300 and mix thoroughly.

e Add 50 pL of Tween-80 and mix until the solution is homogeneous.

e Add 450 pL of saline to bring the final volume to 1 mL.

o Mix the final solution thoroughly before administration. It is recommended to prepare this
working solution fresh on the day of use.[1]
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Mechanism of Action and Signaling Pathway

K145 hydrochloride is a selective inhibitor of SphK2. SphK2 is an enzyme that
phosphorylates sphingosine to form sphingosine-1-phosphate (S1P), a critical signaling lipid
involved in various cellular processes, including cell proliferation, survival, and migration. By
inhibiting SphK2, K145 leads to a decrease in cellular S1P levels.[1] This has been shown to
downregulate the phosphorylation and activation of downstream pro-survival signaling
molecules such as Akt and ERK, ultimately leading to the induction of apoptosis in cancer cells.

[1][7]
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Caption: K145 hydrochloride inhibits SphK2, leading to reduced S1P levels and downstream
signaling.

Experimental Workflow Overview
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The following diagram illustrates a typical workflow for utilizing K145 hydrochloride in cell-
based experiments, from stock solution preparation to data analysis.
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Caption: General experimental workflow for using K145 hydrochloride in vitro.

Safety Precautions

K145 hydrochloride is intended for research use only and has not been approved for human
or veterinary use.[2] Standard laboratory safety practices should be followed when handling
this compound. This includes wearing personal protective equipment (PPE) such as gloves, a
lab coat, and safety glasses. Handle the powder in a well-ventilated area or a chemical fume
hood to avoid inhalation. In case of contact with skin or eyes, rinse immediately with plenty of
water. Consult the Safety Data Sheet (SDS) for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [How to prepare K145 hydrochloride stock solution for
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560151#how-to-prepare-k145-hydrochloride-stock-
solution-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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